Cas no 2437-23-2 (ammonium dodecanoate)

• Product Name: ammonium dodecanoate
• CAS No: 2437-23-2
• MF: C₁₂H₂₇NO₂
• MW: 217.348284006119
• CID: 257484
• PubChem ID: 159661
• Update Time: 2025-11-02

ammonium dodecanoate Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,ammonium salt (1:1)
• AMMONIUM LAURATE
• dodecanoicacid,ammoniumsalt
• Lauric acid ammonium salt
• lauric acid,ammonium laurate
• Laurinsaeure,Ammoniumlaurat
• Laurinsaeure,Ammoniumlaurinat
• ammonium dodecanoate
• Dodecanoic acid, ammonium salt (1:1)
• 2437-23-2
• AMMONIUMLAURATE
• EN300-27183126
• AI3-00287
• EINECS 219-439-6
• Dodecanoic acid, ammonium salt
• NS00076830
• DTXSID6027476
• VJCJAQSLASCYAW-UHFFFAOYSA-N
• SCHEMBL324541
• UNII-50IRX6VLIF
• Lauric acid, ammonium salt
• azanium;dodecanoate
• Azane;dodecanoic acid
• 50IRX6VLIF

• Inchi： 1S/C12H24O2.H3N/c1-2-3-4-5-6-7-8-9-10-11-12(13)14;/h2-11H2,1H3,(H,13,14);1H3
• InChI Key： VJCJAQSLASCYAW-UHFFFAOYSA-N
• SMILES： [O-]C(CCCCCCCCCCC)=O.[NH4+]

Computed Properties

• Exact Mass: 217.20400
• Monoisotopic Mass: 200.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 43.8 deg C
• Boiling Point: 296.1°Cat760mmHg
• Flash Point: 134.1°C
• PSA: 40.54000
• LogP: 4.31580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on ammonium dodecanoate

Recent Advances in the Study of Ammonium Dodecanoate (CAS: 2437-23-2) in Chemical Biology and Pharmaceutical Applications

Ammonium dodecanoate (CAS: 2437-23-2), also known as ammonium laurate, is a fatty acid salt with significant applications in chemical biology and pharmaceutical research. Recent studies have explored its potential as a surfactant, antimicrobial agent, and drug delivery enhancer. This research brief synthesizes the latest findings on ammonium dodecanoate, highlighting its molecular mechanisms, therapeutic applications, and industrial relevance.

One of the key areas of investigation involves the antimicrobial properties of ammonium dodecanoate. A 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound disrupts bacterial cell membranes by interacting with phospholipids, leading to cell lysis. This mechanism is particularly promising for developing new topical antiseptics and preservatives in pharmaceutical formulations.

In drug delivery systems, ammonium dodecanoate has shown potential as a permeation enhancer. Research in the International Journal of Pharmaceutics (2024) reported its ability to improve transdermal absorption of hydrophobic drugs by modifying stratum corneum lipid organization. The study utilized Fourier-transform infrared spectroscopy (FTIR) and differential scanning calorimetry (DSC) to characterize these interactions at the molecular level.

Industrial applications of ammonium dodecanoate have also expanded. A recent patent (WO2023124567) describes its use in biodegradable cleaning formulations, capitalizing on its surfactant properties while addressing environmental concerns. The patent highlights the compound's advantages over traditional sulfate-based surfactants in terms of ecological toxicity profiles.

Ongoing clinical trials are investigating ammonium dodecanoate derivatives for dermatological conditions. Preliminary results from Phase II studies suggest improved efficacy in treating acne vulgaris compared to standard therapies, with reduced side effects. These findings were presented at the 2024 American Academy of Dermatology Annual Meeting.

Future research directions include exploring the compound's potential in cancer therapeutics. In vitro studies have shown selective cytotoxicity against certain cancer cell lines, possibly through modulation of lipid raft signaling. However, further investigation is needed to elucidate the exact mechanisms and assess clinical applicability.